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Compound of Interest

Compound Name: Lentztrehalose B

Cat. No.: B10855559

Essential Safety and Handling Guide for
Lentztrehalose B

Disclaimer: This document provides guidance on personal protective equipment (PPE) and
handling procedures for Lentztrehalose B based on available safety information for the related
compound, trehalose. Since specific toxicological properties of Lentztrehalose B have not
been fully investigated, a comprehensive risk assessment should be conducted by qualified
personnel before handling this compound.[1]

Lentztrehalose B is a disaccharide microbial metabolite with potential applications in research
and drug development due to its antioxidant and autophagy-inducing properties.[2][3] As a
trehalose analog, it is prudent to adopt safety protocols similar to those for trehalose, a
compound generally not classified as hazardous.[4] However, minimizing exposure is a
fundamental principle of laboratory safety.

l. Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure to any chemical substance.
The following table summarizes the recommended PPE for handling Lentztrehalose B, based
on standard laboratory practices for handling non-hazardous chemical powders.
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Personal Protective

Specifications and

Body Part ]
Equipment Standards
o Must comply with OSHA's eye
Safety glasses with side ] )
) ) and face protection regulations
Eyes/Face shields or chemical safety )
in 29 CFR 1910.133 or
goggles
European Standard EN166.[5]
Minimum layer thickness of
) . 0.11 mm. Breakthrough time of
Skin Nitrile rubber gloves

>480 minutes is

recommended.

Laboratory coat

Standard protective clothing to

prevent skin exposure.

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Recommended when handling
large quantities, if dust is
generated, or if irritation is
experienced. A type N95 (US)
or P1 (EN143) dust mask may
be sufficient for nuisance

levels of dust.

Il. Operational Plan: Handling and Storage

Safe handling and storage are critical to prevent contamination and ensure the stability of

Lentztrehalose B.

A. Handling Procedures:

o Engineering Controls: Work in a well-ventilated area. Local exhaust ventilation is

recommended to minimize dust exposure.

e Minimizing Dust: Avoid actions that generate dust, such as vigorous shaking or scraping. If

possible, handle in a chemical fume hood.

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking. Remove and wash contaminated clothing before reuse.
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e Spill Management:

o

Avoid breathing dust.

[¢]

Clean up spills immediately.

[¢]

For small spills, moisten with water to reduce airborne dust and then sweep or absorb the
material into a suitable, closed container for disposal.

o

Use non-sparking tools and equipment.
B. Storage Procedures:
o Container: Keep the container tightly closed when not in use.

e Environment: Store in a cool, dry, and well-ventilated area. Recommended storage
temperature is -20°C for long-term stability (= 4 years).

e Incompatibilities: Store away from strong oxidizing agents and moisture.

lll. Disposal Plan

Dispose of Lentztrehalose B and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste.

» Disposal Method: Place waste in a suitable, closed container. Do not allow the product to
enter drains.

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in
accordance with laboratory and institutional guidelines.

IV. Experimental Workflow Diagram

The following diagram outlines a general workflow for handling Lentztrehalose B in a
laboratory setting.
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General Workflow for Handling Lentztrehalose B

Preparation
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(in ventilated enclosure if possible)

Prepare Solution
(e.g., with DMSO, Methanol, or Water)

Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste
(in sealed container)

Doff and Dispose of PPE

Wash Hands Thoroughly
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Caption: Workflow for safe handling of Lentztrehalose B.
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This guide is intended to provide essential safety and logistical information. Always refer to
your institution's specific safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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